Cas no 12070-15-4 (1,2-Ethynediyl (9CI))

1,2-Ethynediyl (9CI) structure
1,2-Ethynediyl (9CI) structure
Product Name:1,2-Ethynediyl (9CI)
CAS No:12070-15-4
MF:C2
MW:24.0214004516602
CID:219310
PubChem ID:139247
Update Time:2025-04-19

1,2-Ethynediyl (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethynediyl (9CI)
    • dicarbon radical
    • 12070-15-4
    • Diatomic carbon
    • DTXSID101027115
    • Inchi: 1S/C2/c1-2
    • InChI Key: LBVWYGNGGJURHQ-UHFFFAOYSA-N
    • SMILES: [C+]#[C-]

Computed Properties

  • Exact Mass: 25.00783
  • Monoisotopic Mass: 24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 2
  • Rotatable Bond Count: 0
  • Complexity: 8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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